Cas no 2680745-29-1 (5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680745-29-1
• MF: C₁₄H₁₇F₃N₂O₃
• MW: 318.291594266891
• CID: 5633640
• PubChem ID: 165927921
• Update Time: 2025-10-30

5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[butyl(methyl)amino]-2-(2,2,2-trifluoroacetamido)benzoic acid
• 2680745-29-1
• EN300-28293557
• 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C14H17F3N2O3/c1-3-4-7-19(2)9-5-6-11(10(8-9)12(20)21)18-13(22)14(15,16)17/h5-6,8H,3-4,7H2,1-2H3,(H,18,22)(H,20,21)
• InChI Key： RXQIXDRUKMNOJF-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1C(=O)O)N(C)CCCC)=O)(F)F

Computed Properties

• Exact Mass: 318.11912689g/mol
• Monoisotopic Mass: 318.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680745-29-1)

5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid, identified by its CAS number 2680745-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its complex structure and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a butyl(methyl)amino moiety and a 2,2,2-trifluoroacetamido group in its molecular framework suggests a high degree of structural complexity, which often correlates with enhanced pharmacological efficacy and selectivity.

The synthesis and characterization of 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid involve meticulous chemical methodologies that ensure the precise arrangement of atoms and functional groups. The introduction of fluorine atoms in the trifluoroacetamido group is particularly noteworthy, as fluorine substitution is a common strategy in drug design to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This modification can significantly influence the compound's pharmacokinetic profile, making it a promising candidate for further development in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid with various biological targets. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The butyl(methyl)amino group, in particular, has been shown to modulate protein-protein interactions and enhance the solubility of the molecule, which is crucial for drug delivery systems. These findings align with the growing interest in designing multifunctional molecules that can address multiple pathological mechanisms simultaneously.

In the context of drug discovery, 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid represents a valuable scaffold for developing novel therapeutic agents. Its structural features make it amenable to further modifications through combinatorial chemistry and library screening approaches. Researchers are exploring its potential in treating conditions such as neurodegenerative diseases, where modulating inflammatory responses and protein aggregation is essential. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, suggesting its utility in central nervous system disorders.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The trifluoroacetamido group in 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid contributes to its stability under physiological conditions and enhances its interaction with biological targets. Fluorine atoms can alter electronic properties and steric hindrance at the binding site, leading to improved drug-like characteristics. This has been demonstrated in numerous clinical trials where fluorinated analogs have shown superior pharmacological profiles compared to their non-fluorinated counterparts.

Current research is also focusing on green chemistry principles to optimize the synthesis of 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid. Sustainable methodologies are being employed to minimize waste generation and reduce environmental impact. For instance, catalytic processes that utilize recyclable catalysts have been explored to enhance yield and purity while adhering to regulatory standards for pharmaceutical production. These efforts are part of a broader movement towards sustainable drug development that aligns with global environmental goals.

The pharmacological evaluation of 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid has revealed promising results in preclinical studies. Its ability to inhibit key enzymes involved in inflammation has led to investigations into its potential as an anti-inflammatory agent. Furthermore, its interaction with immune cells suggests that it may modulate immune responses without triggering adverse effects commonly associated with immunosuppressive drugs. This makes it an attractive candidate for treating autoimmune diseases and chronic inflammatory conditions.

Another area of interest is the development of prodrugs based on 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid. Prodrugs are designed to enhance bioavailability or target specific tissues by undergoing metabolic conversion into active forms. By leveraging the structural features of this compound, researchers aim to create prodrugs that exhibit improved pharmacokinetics and therapeutic efficacy. This approach could lead to more effective treatments with fewer side effects.

The future prospects for 5-butyl(methyl)amino-2-(2,2,2-trifluoroacetamido)benzoic acid are vast and exciting. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide. The compound's unique structural features make it a versatile tool for drug discovery， offering hope for innovative solutions in medicine.